Cas no 2126161-28-0 (4-Bromo-3-ethenylpyridin-2-OL)

• Product Name: 4-Bromo-3-ethenylpyridin-2-OL
• CAS No: 2126161-28-0
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD30719387
• CID: 4638187
• Update Time: 2025-10-22

4-Bromo-3-ethenylpyridin-2-OL Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-ETHENYLPYRIDIN-2-OL
• 4-Bromo-3-ethenylpyridin-2-OL

• MDL： MFCD30719387
• Inchi： 1S/C7H6BrNO/c1-2-5-6(8)3-4-9-7(5)10/h2-4H,1H2,(H,9,10)
• InChI Key： VMDNACBOMPHTRF-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1C=C)=O

Computed Properties

• Exact Mass: 198.96328 g/mol
• Monoisotopic Mass: 198.96328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.03
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-3-ethenylpyridin-2-OL

4-Bromo-3-ethenylpyridin-2-OL (CAS No. 2126161-28-0): A Comprehensive Overview

4-Bromo-3-ethenylpyridin-2-OL (CAS No. 2126161-28-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties and biological activities.

The molecular structure of 4-Bromo-3-ethenylpyridin-2-OL consists of a pyridine ring with a bromine atom at the 4-position, an ethenyl group at the 3-position, and a hydroxyl group at the 2-position. This arrangement imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

In the realm of pharmaceutical research, 4-Bromo-3-ethenylpyridin-2-OL has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as a scaffold for the design of inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, researchers have explored its use in the development of inhibitors for kinases, which are key players in signal transduction pathways and are implicated in several cancers and inflammatory disorders.

The synthetic accessibility of 4-Bromo-3-ethenylpyridin-2-OL has also been a focus of recent investigations. Efficient synthetic routes have been developed to produce this compound on a larger scale, facilitating its use in both academic and industrial settings. One notable method involves the palladium-catalyzed coupling reactions, which offer high yields and excellent functional group tolerance. These synthetic advancements have not only improved the availability of 4-Bromo-3-ethenylpyridin-2-OL but have also opened up new avenues for its derivatization and functionalization.

In addition to its role as a synthetic intermediate, 4-Bromo-3-ethenylpyridin-2-OL has been studied for its potential pharmacological effects. Preliminary biological assays have indicated that it exhibits moderate to potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further research is ongoing to optimize its structure and improve its therapeutic index.

The environmental impact of 4-Bromo-3-ethenylpyridin-2-OL is another area of interest. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing emphasis on sustainable practices in chemical synthesis and pharmaceutical manufacturing.

In conclusion, 4-Bromo-3-ethenylpyridin-2-OL (CAS No. 2126161-28-0) is a multifaceted compound with significant potential in both research and application. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration in various fields of chemistry and biology. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.